Cas no 86579-00-2 (4-hydroxy-3-[3-(4-hydroxyphenyl)prop-2-enoyl]-2-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-cyclohexa-2,4-diene-1,6-dione)

• Product Name: 4-hydroxy-3-[3-(4-hydroxyphenyl)prop-2-enoyl]-2-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-cyclohexa-2,4-diene-1,6-dione
• CAS No: 86579-00-2
• MF: C₁₅H₁₀O₆
• MW: 286.236304759979
• CID: 991758
• PubChem ID: 131833009
• Update Time: 2025-04-20

4-hydroxy-3-[3-(4-hydroxyphenyl)prop-2-enoyl]-2-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-cyclohexa-2,4-diene-1,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-[3-(4-hydroxyphenyl)prop-2-enoyl]-2-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-cyclohexa-2,4-diene-1,6-dione
• 3,5-dihydroxy-2-[(2E)-3-(4-hydroxyphenyl)prop-2-enoyl]cyclohexa-2,5-diene-1,4-dione
• 3,5-dihydroxy-4-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]cyclohexa-3,5-diene-1,2-dione
• 86579-00-2
• 3,5-Dihydroxy-2-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-2,5-cyclohexadiene-1,4-dione
• CHEBI:177983
• DTXSID701120892

• Inchi： 1S/C15H10O6/c16-9-4-1-8(2-5-9)3-6-10(17)13-11(18)7-12(19)14(20)15(13)21/h1-7,16,18,21H/b6-3+
• InChI Key： ZWTHNQBQIXDGOG-ZZXKWVIFSA-N
• SMILES： OC1C(C(C=C(C=1C(/C=C/C1C=CC(=CC=1)O)=O)O)=O)=O

Computed Properties

• Exact Mass: 286.04773803g/mol
• Monoisotopic Mass: 286.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.681
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives